Cas no 1807297-83-1 (Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate
• CAS No: 1807297-83-1
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4957269
• Update Time: 2025-06-26

Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-2-18-10(17)8-4-7(16)3-6(5-15)9(8)19-11(12,13)14/h3-4,16H,2H2,1H3
• InChI Key： TWJCRHJKZVJSEJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=CC=1C(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.7
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate

Introduction to Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1807297-83-1)

Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1807297-83-1) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a hydroxy group, and a trifluoromethoxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate is defined by its molecular formula C₁₂H₉F₃NO₄. The presence of the cyano group (CN) and the trifluoromethoxy group (OCF₃) imparts significant electronic and steric effects, which influence the compound's reactivity and biological properties. The hydroxy group (OH) adds to the molecule's polarity and potential for hydrogen bonding, further enhancing its interactions with biological targets.

In recent years, Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate has been extensively studied for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the activation of Akt and ERK1/2 kinases, key regulators of cell growth and survival.

The pharmacokinetic properties of Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development as an oral medication. Additionally, its low toxicity in animal models suggests a favorable safety profile.

In terms of synthetic methods, several approaches have been developed to synthesize Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate. One common method involves the reaction of 3-cyano-5-hydroxybenzoic acid with ethyl trifluoromethyl ether in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method provides high yields and purity, making it suitable for large-scale production.

The potential applications of Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing functional materials with unique optical and electronic properties. For example, its ability to form stable complexes with metal ions has led to its use in the synthesis of metalorganic frameworks (MOFs), which have applications in gas storage and separation technologies.

In conclusion, Ethyl 3-cyano-5-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1807297-83-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic strategies and technological innovations.